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Cat. No.: B082650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the chemical structure, synthesis, and characterization

of titanium (IV) oxalate. Far from being a simple salt, titanium (IV) oxalate is a complex

coordination polymer. This document provides a detailed overview of a well-characterized form,

[Ti₂O₃(H₂O)₂(C₂O₄)]·H₂O, and its role as a precursor in the synthesis of advanced materials.

Chemical Structure and Properties
While often represented by the simple formula Ti(C₂O₄)₂, titanium (IV) oxalate typically exists

as a more complex, hydrated coordination polymer. A key crystalline form, identified as

[Ti₂O₃(H₂O)₂(C₂O₄)]·H₂O, has been synthesized and structurally characterized. In this

structure, the titanium atoms are in a distorted octahedral coordination environment. The

structure is composed of inorganic corrugated layers of corner-sharing TiO₆ octahedra, forming

infinite —Ti—O—Ti— linkages. These layers are interconnected by the oxalate anions.[1]

Crystallographic Data
The crystallographic data for [Ti₂O₃(H₂O)₂(C₂O₄)]·H₂O, as determined by ab initio analysis of

powder X-ray diffraction data, is summarized in the table below.[1]
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Property Value

Chemical Formula [Ti₂O₃(H₂O)₂(C₂O₄)]·H₂O

Crystal System Orthorhombic

Space Group Cmca

a 15.494(2) Å

b 10.491(1) Å

c 9.700(1) Å

Z 8

Physical and Chemical Properties
Property Value Reference

Molecular Weight 223.90 g/mol PubChem CID: 9815934

Appearance White solid General knowledge

Solubility Highly insoluble in water General knowledge

Experimental Protocols
Synthesis of [Ti₂O₃(H₂O)₂(C₂O₄)]·H₂O
A common method for the synthesis of titanium (IV) oxalate involves the reaction of a titanium

precursor with oxalic acid. While the full detailed procedure from the primary literature by

Boudaren et al. is not readily available, a general approach can be outlined based on related

preparations:

Preparation of Titanium Precursor Solution: A solution of a titanium (IV) salt, such as titanium

tetrachloride (TiCl₄), is prepared in an aqueous medium.

Reaction with Oxalic Acid: A stoichiometric amount of oxalic acid is added to the titanium

precursor solution with constant stirring. The molar ratio of titanium to oxalic acid is a critical

parameter in determining the final product. For instance, a preparation of a titanium oxalate
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solution involved stirring 0.15 mole of oxalic acid into 100 ml of an aqueous titanium chloride

solution containing approximately 0.1 gram atom of titanium.[2]

Precipitation: The pH of the solution is carefully adjusted to induce the precipitation of the

titanium (IV) oxalate complex. In one described synthesis, the titanium oxalate solution was

added to a larger volume of water simultaneously with a 50% ammonium hydroxide solution

to maintain a pH of 9.0, leading to precipitation.[2]

Isolation and Purification: The resulting precipitate is isolated by filtration, washed with

distilled water to remove any soluble impurities, and then dried under appropriate conditions.

Characterization Methods
XRD is a fundamental technique for confirming the crystal structure of the synthesized titanium

(IV) oxalate.

Sample Preparation: The dried polycrystalline powder is gently ground to ensure a random

orientation of the crystallites. The powder is then mounted on a sample holder.

Instrumentation: A powder diffractometer with a monochromatic X-ray source (e.g., Cu Kα) is

used.

Data Collection: The diffraction pattern is typically collected over a 2θ range of 10-80° with a

step size and counting time optimized to obtain good signal-to-noise ratio.

Data Analysis: The experimental diffraction pattern is compared with reference patterns from

crystallographic databases (e.g., ICDD) for phase identification. For detailed structural

analysis, Rietveld refinement can be performed to refine the lattice parameters and atomic

positions.

TGA is employed to study the thermal decomposition of titanium (IV) oxalate, which is crucial

for its application as a precursor for metal oxides.

Sample Preparation: A small, accurately weighed amount of the sample (typically 5-10 mg) is

placed in an inert crucible (e.g., alumina or platinum).

Instrumentation: A thermogravimetric analyzer is used.
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Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere (e.g., nitrogen or air). The mass of the sample is continuously

monitored as a function of temperature.

Data Analysis: The resulting TGA curve shows mass loss steps corresponding to dehydration

and decomposition of the oxalate ligand. The temperatures at which these events occur and

the percentage of mass loss provide information about the thermal stability and composition

of the compound. For potassium titanium oxalate, thermal decomposition in a nitrogen

atmosphere proceeds through five main stages, ultimately forming potassium titanate.[3] The

dehydration of potassium titanyl oxalate begins at 70°C and is complete by 200°C.[4]

Applications as a Precursor
Titanium (IV) oxalate is a significant precursor in the synthesis of various functional materials,

most notably titanium dioxide (TiO₂) nanoparticles and lead zirconate titanate (PZT) ceramics.

Synthesis of TiO₂ Nanoparticles
The thermal decomposition of titanium (IV) oxalate is a common route to produce TiO₂

nanoparticles with controlled crystal phases (anatase, rutile, or brookite).

Titanium (IV) Oxalate
[Ti₂O₃(H₂O)₂(C₂O₄)]·H₂O Calcination

Heat
(e.g., 450-600 °C) TiO₂ Nanoparticles

(Anatase, Rutile, Brookite)

Click to download full resolution via product page

Synthesis of TiO₂ Nanoparticles from Titanium (IV) Oxalate.

Synthesis of PZT Ceramics
Titanium (IV) oxalate can be used as the titanium source in the sol-gel or co-precipitation

synthesis of PZT, a piezoelectric ceramic.
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Sol-Gel Synthesis of PZT Ceramics using Titanium (IV) Oxalate.

Structural Representation
The fundamental building block of the [Ti₂O₃(H₂O)₂(C₂O₄)]·H₂O structure involves octahedrally

coordinated titanium atoms.

Simplified representation of the octahedral coordination of Titanium (IV).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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